1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine
• InChI: InChI=1S/C14H20N2O2/c1-2-15-5-7-16(8-6-15)10-12-3-4-13-14(9-12)18-11-17-13/h3-4,9H,2,5-8,10-11H2,1H3
• InChI Key: YKTWQDRASMEKFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine, also known as MDP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MDP belongs to the class of piperazine derivatives and has been studied for its effects on the central nervous system.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine acts as a selective serotonin reuptake inhibitor (SSRI), which means it blocks the reuptake of serotonin by neurons in the brain. This leads to an increase in the levels of serotonin in the synaptic cleft, which can have various effects on mood, behavior, and cognition. 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine has also been shown to have affinity for other proteins, such as the dopamine transporter and the sigma-1 receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine has been shown to have various biochemical and physiological effects in animal models and in vitro studies. It has been shown to increase the levels of serotonin and dopamine in the brain, which can lead to changes in mood, behavior, and cognition. 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been well-characterized in terms of its pharmacological effects. However, 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine has some limitations as well. It has a relatively short half-life, which can make it difficult to study its long-term effects. It also has a low affinity for the serotonin transporter compared to other SSRIs, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine. One area of interest is the development of more potent and selective 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine analogs that can be used to study the role of the serotonin transporter in more detail. Another area of interest is the use of 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine in the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and addiction. Finally, further research is needed to understand the long-term effects of 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine on the brain and behavior.

Synthesis Methods

1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine can be synthesized by reacting 1-(1,3-benzodioxol-5-yl)propan-2-amine with ethyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate carbamate, which is then hydrolyzed to yield 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine. The purity of the final product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine has been studied for its potential applications in neuroscience research. It has been shown to have affinity for the serotonin transporter, which is a protein that regulates the levels of serotonin in the brain. 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylpiperazine has been used to study the role of the serotonin transporter in various physiological and pathological conditions, such as depression, anxiety, and addiction.